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Compound of Interest

Compound Name: 163558-30-3

CAS No.: 163558-30-3

Cat. No.: B613541 Get Quote

Chemical Identity Verification Before initiating any disposal procedure, you must verify the

substance identity. CAS 163558-30-3 corresponds to Fmoc-Cys(SO3H)-OH disodium salt

(Fmoc-L-Cysteic acid disodium salt).[1][2][3][4][6]

Role: Reagent for Solid Phase Peptide Synthesis (SPPS).

Physical State: White to off-white powder.

Hazard Classification:Irritant (Warning). It causes skin irritation (H315), serious eye irritation

(H319), and respiratory irritation (H335).[7]

Operational Note: Unlike cytotoxic antineoplastics, this compound is primarily an organic

irritant. However, due to the bulky fluorenylmethoxycarbonyl (Fmoc) protecting group and sulfur

content, it requires specific thermal destruction methods to prevent environmental persistence.
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Property Data Specification

Chemical Name Fmoc-L-Cysteic acid disodium salt

CAS Number 163558-30-3

Molecular Formula C₁₈H₁₅NNa₂O₇S₂

Molecular Weight 467.42 g/mol

Solubility
Soluble in water (due to disodium salt); soluble

in polar organic solvents (DMF, DMSO).[4][8]

Stability Stable under standard conditions; hygroscopic.

Part 2: Personal Protective Equipment (PPE) Matrix
As a Senior Application Scientist, I emphasize that "Generator Knowledge" is your first line of

defense. Treat this dust as a respiratory sensitizer until contained.

PPE Category Requirement Rationale

Respiratory N95 Respirator (Minimum)

Prevents inhalation of fine

particulates during weighing or

spill cleanup.

Dermal

Nitrile Gloves (Double gloving

recommended for solution

handling)

Prevents skin sensitization.

The Fmoc group is lipophilic

and can facilitate skin

absorption.

Ocular Safety Goggles (ANSI Z87.1)

Mandatory. Dust is severely

irritating to mucous

membranes.

Body Lab Coat (Buttoned)
Prevents accumulation on

street clothes.
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The disposal strategy relies on High-Temperature Incineration. While not a P-listed or U-listed

acute toxin (RCRA), the complex organic structure and sulfur content make landfilling

inappropriate due to potential groundwater leaching.

Scenario A: Solid Waste (Expired/Unused Reagent)
Primary Path: Segregate into Hazardous Waste - Solid streams.

Container: High-density polyethylene (HDPE) wide-mouth jar with a screw-top lid.

Labeling: Must read "Non-Regulated Chemical Waste - Solid - Irritant" (or specific local

designation).

Destruction: Incineration at >850°C to ensure decomposition of the fluorene ring and

oxidation of sulfur to captured SOx.

Scenario B: Liquid Waste (SPPS Effluent)
In peptide synthesis, this compound is often dissolved in DMF (Dimethylformamide) or NMP.

Primary Path:Organic Solvent Waste (Non-Halogenated).

Restriction: Do NOT mix with oxidizers (e.g., cleavage cocktails containing high

concentrations of iodine or peroxide) in the primary waste drum without a compatibility test.

Destruction: Fuel blending/Incineration.

Scenario C: Aqueous Waste
Because it is a disodium salt, it is water-soluble.

Primary Path:Aqueous Hazardous Waste.

Prohibition: Do NOT pour down the sink. Even though soluble, the Fmoc moiety is an

environmental pollutant.

Part 4: Visualization of Disposal Logic
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The following diagram outlines the decision matrix for disposing of 163558-30-3 in a research

setting.

Waste Generation:
CAS 163558-30-3

Determine Physical State

Solid Reagent
(Powder/Dust)

Expired/Spilled

Dissolved in Solvent
(DMF/DMSO/Water)

Reaction Waste

Container:
HDPE Wide-Mouth Jar

Container:
Safety Solvent Can (Carboy)

Labeling:
'Hazardous Waste - Irritant'

List Constituents

Final Fate:
High-Temp Incineration

Vendor Pickup
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Click to download full resolution via product page

Caption: Figure 1. Decision tree for the segregation and containerization of Fmoc-Cys(SO3H)-

OH waste streams.

Part 5: Spill Management Protocol
In the event of a benchtop spill of the solid powder:

Isolate: Mark the area. Inform nearby personnel to avoid generating drafts.

Protect: Don N95 mask and double nitrile gloves immediately.

Contain: Cover the powder with a damp paper towel.

Scientific Rationale: The damp towel prevents the hygroscopic powder from becoming

airborne dust (aerosolization), which is the primary respiratory risk.

Collect: Scoop the damp material into a wide-mouth hazardous waste jar.

Decontaminate: Wipe the surface with a mild detergent solution followed by water. Place all

wipes in the solid waste jar.

Part 6: Regulatory Compliance (RCRA Context)
While CAS 163558-30-3 is not explicitly listed on the EPA P-list (acutely toxic) or U-list (toxic), it

falls under the "Characteristic Waste" definition if it exhibits toxicity or if your institution adopts a

"conservative management" policy for all research chemicals.

Generator Responsibility: Under 40 CFR 262.11, the waste generator (you) must determine

if the waste is hazardous. Due to the irritant nature and aquatic toxicity potential of Fmoc

derivatives, it must be managed as chemical waste, never municipal trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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